Cas no 1540-24-5 (3-Penten-2-one,4-ethoxy-)

• Product Name: 3-Penten-2-one,4-ethoxy-
• CAS No: 1540-24-5
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 228315
• PubChem ID: 102141
• Update Time: 2025-04-19

3-Penten-2-one,4-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one,4-ethoxy-
• 4-Ethoxypent-3-en-2-one
• Einecs 216-268-9
• 4-Ethoxy-3-penten-2-one
• (Z)-4-Ethoxypent-3-en-2-one
• 1540-24-5
• 2-ethoxy-2-penten-4-one
• DTXSID20934893
• SCHEMBL11818474
• NS00048347

• Inchi： 1S/C7H12O2/c1-4-9-7(3)5-6(2)8/h5H,4H2,1-3H3
• InChI Key： QYEVFNRONKBUNY-UHFFFAOYSA-N
• SMILES： O(CC)C(C)=CC(C)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3